Cas no 67051-24-5 (sodium 5-(2-methylpropyl)-4,6-dioxo-5-phenyl-1,4,5,6-tetrahydropyrimidin-2-olate)

• Product Name: sodium 5-(2-methylpropyl)-4,6-dioxo-5-phenyl-1,4,5,6-tetrahydropyrimidin-2-olate
• CAS No: 67051-24-5
• MF: C₁₄H₁₅N₂NaO₃
• MW: 282.270274400711
• CID: 1714788
• PubChem ID: 23716058
• Update Time: 2025-04-21

sodium 5-(2-methylpropyl)-4,6-dioxo-5-phenyl-1,4,5,6-tetrahydropyrimidin-2-olate Chemical and Physical Properties

Names and Identifiers

• sodium 5-(2-methylpropyl)-4,6-dioxo-5-phenyl-1,4,5,6-tetrahydropyrimidin-2-olate
• 5-Isobutyl-5-phenyl-2-sodiooxy-4,6(1H,5H)-pyrimidinedione
• sodium,5-(2-methylpropyl)-5-phenylpyrimidin-3-ide-2,4,6-trione
• 5-Isobutyl-5-phenylbarbituric acid sodium salt
• BARBITURIC ACID, 5-ISOBUTYL-5-PHENYL-, SODIUM SALT
• 67051-24-5

• Inchi： 1S/C14H16N2O3.Na/c1-9(2)8-14(10-6-4-3-5-7-10)11(17)15-13(19)16-12(14)18;/h3-7,9H,8H2,1-2H3,(H2,15,16,17,18,19);/q;+1/p-1
• InChI Key： XXFFLLFMZDAHBI-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C(C(NC([N-]1)=O)=O)(C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 282.09815
• Monoisotopic Mass: 282.098037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 81.59